Cas no 1472743-97-7 (Bromoacetamide-m-PEG2)

• Product Name: Bromoacetamide-m-PEG2
• CAS No: 1472743-97-7
• MF: C₇H₁₄BrNO₃
• MW: 240.094961643219
• CID: 6806789
• PubChem ID: 20641903
• Update Time: 2025-06-27

Bromoacetamide-m-PEG2 Chemical and Physical Properties

Names and Identifiers

• AKOS012991769
• 2-Bromo-N-(2-(2-methoxyethoxy)ethyl)acetamide
• SCHEMBL20197917
• 1472743-97-7
• Bromoacetamide-m-PEG2
• 2-bromo-N-[2-(2-methoxyethoxy)ethyl]acetamide

• Inchi： 1S/C7H14BrNO3/c1-11-4-5-12-3-2-9-7(10)6-8/h2-6H2,1H3,(H,9,10)
• InChI Key： WHQWDYSOGBODBU-UHFFFAOYSA-N
• SMILES： BrCC(NCCOCCOC)=O

Computed Properties

• Exact Mass: 239.01571Da
• Monoisotopic Mass: 239.01571Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on Bromoacetamide-m-PEG2

Bromoacetamide-m-PEG2: A Novel Polymer Derivative for Advanced Biomedical Applications

Bromoacetamide-m-PEG2 represents a cutting-edge polymer derivative that has garnered significant attention in the field of biomedical research due to its unique chemical structure and multifunctional properties. This compound, characterized by its polyethylene glycol (PEG) backbone functionalized with a bromoacetamide group, has demonstrated exceptional potential in drug delivery systems, targeted therapy, and biomaterial engineering. Recent studies have highlighted its role in enhancing the solubility, stability, and bioavailability of therapeutic agents, making it a critical component in the development of next-generation pharmaceutical formulations.

As a PEG2-based derivative, Bromoacetamide-m-PEG2 combines the biocompatibility and hydrophilicity of polyethylene glycol with the reactivity of the bromoacetamide functional group. This dual functionality enables the compound to act as a versatile linker for conjugating various bioactive molecules, including antibodies, peptides, and small-molecule drugs. The PEGylation process, which involves the attachment of PEG chains to a target molecule, has been widely explored for its ability to reduce immunogenicity and prolong the circulation time of therapeutic agents in the bloodstream. The incorporation of a bromoacetamide group further enhances the compound's utility by providing a reactive site for site-specific conjugation, a critical aspect in the design of precision medicines.

Recent advancements in drug delivery systems have underscored the importance of Bromoacetamide-m-PEG2 in improving the efficacy of therapeutic interventions. For instance, a 2023 study published in Advanced Drug Delivery Reviews demonstrated that PEGylated bromoacetamide derivatives significantly enhance the solubility of hydrophobic drugs, thereby overcoming a major limitation in traditional formulations. The study also highlighted the compound's ability to reduce off-target toxicity by enabling controlled release of active agents at the desired site of action. This property is particularly valuable in the treatment of diseases such as cancer, where targeted drug delivery can minimize systemic side effects while maximizing therapeutic impact.

The PEG2 backbone of Bromoacetamide-m-PEG2 is notable for its ability to form stable, biocompatible coatings on nanoparticles and liposomes. This characteristic has been leveraged in the development of nano-drug delivery systems, where the compound serves as a protective layer that shields the encapsulated drug from enzymatic degradation and immune recognition. A 2023 breakthrough in nanomedicine reported in Nature Nanotechnology showcased the use of PEGylated bromoacetamide derivatives to create long-circulating liposomes that effectively delivered chemotherapy agents to tumor sites. The study emphasized the role of the bromoacet,amide group in enabling covalent attachment of targeting ligands, such as antibodies or peptides, to the surface of the liposomes. This site-specific conjugation strategy significantly improved the targeting efficiency of the therapeutic payload, as evidenced by in vivo experiments demonstrating a 40% increase in tumor accumulation compared to conventional formulations.

Another promising application of Bromoacetamide-m-PEG2 lies in its potential as a building block for conjugated drug delivery systems. The bromoacetamide group's reactivity allows for the formation of stable covalent bonds with a variety of functional groups, including amines, thiols, and carboxylates. This property has been exploited in the development of antibody-drug conjugates (ADCs), where the compound acts as a linker between monoclonal antibodies and cytotoxic payloads. A 2023 study published in Journal of Medicinal Chemistry demonstrated that PEGylated bromoacetamide derivatives significantly improved the stability and pharmacokinetic profile of ADCs, enabling prolonged drug release and reduced off-target toxicity. The study also highlighted the compound's role in mitigating the aggregation of therapeutic agents, a common challenge in the formulation of ADCs.

Recent advances in biomaterial engineering have further expanded the applications of Bromoacetamide-m-PEG2. The compound's hydrophilic nature and biocompatibility make it an ideal candidate for surface modification of medical devices, such as stents, implants, and biosensors. A 2023 study in Biomaterials explored the use of PEGylated bromoacetamide derivatives to create anti-fouling coatings on biomedical implants, which significantly reduced the risk of biofilm formation and infection. The study also demonstrated the compound's ability to enhance the integration of implants with surrounding tissues, thereby improving long-term biocompatibility and mechanical stability. These findings underscore the versatility of Bromoacetamide-m-PEG2 in addressing critical challenges in biomedical applications.

The synthesis of Bromoacetamide-m-PEG2 involves a combination of chemical modification techniques to achieve the desired functionalization of the PEG backbone. The process typically begins with the functionalization of a PEG chain with a bromoacetamide group, which can be achieved through a series of chemical reactions including nucleophilic substitution and coupling reactions. The resulting compound is then purified and characterized using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to ensure its structural integrity and purity. These synthetic methods have been optimized to produce high-quality batches of Bromoacetamide-m-PEG2 suitable for both in vitro and in vivo applications.

Despite its promising potential, the use of Bromoacetamide-m-PEG2 is not without challenges. One of the primary concerns is the potential for immunogenicity, as PEGylated compounds can sometimes trigger immune responses in patients. However, recent studies have shown that the incorporation of a bromoacetamide group can mitigate this risk by reducing the antigenicity of the PEG chain. Additionally, the stability of the compound under physiological conditions is a critical factor that must be carefully evaluated to ensure its efficacy in therapeutic applications. Ongoing research is focused on optimizing the chemical structure of Bromoacetamide-m-PEG2 to enhance its stability, reduce immunogenicity, and improve its pharmacokinetic profile.

In conclusion, Bromoacetamide-m-PEG2 represents a transformative innovation in the field of biomedical research, offering a unique combination of biocompatibility, reactivity, and functional versatility. Its applications in drug delivery systems, targeted therapy, and biomaterial engineering have been extensively explored, with recent studies demonstrating its potential to enhance the efficacy and safety of therapeutic interventions. As research in this area continues to advance, Bromoacetamide-m-PEG2 is poised to play a pivotal role in the development of next-generation pharmaceuticals and biomedical technologies.

For further information on the synthesis, applications, and recent advancements in Bromoacetamide-m-PEG2, researchers and industry professionals are encouraged to consult the latest publications in specialized journals such as Advanced Drug Delivery Reviews, Nature Nanotechnology, and Journal of Medicinal Chemistry. These resources provide comprehensive insights into the current state of research and future directions in the field of PEGylated bromoacetamide derivatives.